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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B3432571 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The majority of available scientific literature focuses on the isomeric mixture of

perhydro-dibenzyltoluene (H18-DBT), which is commercially relevant as a Liquid Organic

Hydrogen Carrier (LOHC). Data specifically for the perhydro-2,3-dibenzyltoluene isomer is not

readily available. Therefore, this guide details the properties of the perhydro-dibenzyltoluene

isomeric mixture.

Introduction
Perhydro-dibenzyltoluene (H18-DBT), the fully hydrogenated form of dibenzyltoluene (H0-

DBT), is a promising Liquid Organic Hydrogen Carrier (LOHC) for the safe and efficient storage

and transportation of hydrogen.[1] Its favorable characteristics include a high hydrogen storage

capacity, thermal stability, and a wide liquid range.[2][3] This technical guide provides a

comprehensive overview of the core physicochemical properties of H18-DBT, detailed

experimental protocols for their determination, and a visualization of its role in the hydrogen

storage and release cycle.

Physicochemical Properties
The key physicochemical properties of the perhydro-dibenzyltoluene isomeric mixture (H18-

DBT) are summarized in the table below. These properties are crucial for the design and

operation of reactor systems for hydrogenation and dehydrogenation processes.
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Property Value
Temperature
(°C)

Pressure
(MPa)

Reference(s)

Molecular

Formula
C₂₁H₃₈ - - [4]

Molecular Weight 290.53 g/mol - - [2]

Boiling Point 354.95 °C - Ambient [5]

Melting Point -30 °C - Ambient [2]

Density 910.9 kg/m ³ 25 Ambient [5]

Dynamic

Viscosity
425 mPa·s 20 Ambient [6]

Hydrogen

Storage Capacity
6.2 wt% - - [1][2]

Refractive Index 1.493 25 - [5]

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

perhydro-dibenzyltoluene.

Density Measurement
The density of H18-DBT is typically determined using an oscillating U-tube densimeter.[6]

Apparatus: An oscillating U-tube densimeter (e.g., Anton Paar DMA 5000).

Calibration: The instrument is calibrated with dry air and deionized water at a known

temperature (e.g., 20°C) and ambient pressure.

Procedure:

Approximately 1 mL of the H18-DBT sample is injected into the U-tube, ensuring no air

bubbles are present.
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The U-tube is thermostated to the desired measurement temperature.

The oscillation period of the U-tube is measured, from which the density is calculated.

Measurements are repeated multiple times to ensure reproducibility. The standard

deviation is typically in the range of ±0.00005 g·cm⁻³.[6]

Viscosity Measurement
The dynamic viscosity of H18-DBT is measured using a rotational rheometer.[6]

Apparatus: A rotational rheometer with a cone-plate measuring system (e.g., Anton Paar

MCR 102).

Procedure:

A small sample volume (approximately 0.6 mL) is placed onto the center of the measuring

plate.

The shear rate is varied (e.g., from 100 to 700 s⁻¹) to confirm Newtonian behavior of the

fluid.

The dynamic viscosity is then measured at a constant shear rate (e.g., 400 s⁻¹) while

controlling the temperature.

Measurements can be performed during a controlled heating and cooling ramp to assess

the temperature dependency of the viscosity.

Boiling Point Determination
The boiling point of H18-DBT can be determined using a distillation method or a Thiele tube

apparatus.[7][8]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), and a small test

tube.

Procedure (Thiele Tube Method):
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A small amount of the H18-DBT sample is placed in the test tube.

The capillary tube is inserted into the test tube with the open end down.

The test tube is attached to a thermometer and immersed in the Thiele tube containing a

heating oil.

The Thiele tube is gently heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube, and upon cooling, the liquid is drawn back into

the capillary tube.[9]

Hydrogenation and Dehydrogenation Analysis
The degree of hydrogenation (DoH) and dehydrogenation is crucial for monitoring the LOHC

process. This is often determined using spectroscopy and chromatography.

¹H NMR Spectroscopy: This technique is used to track the progress of the hydrogenation

reaction by observing the disappearance of aromatic proton signals (around 6.5–7.5 ppm)

and the appearance of aliphatic proton signals (around 0.8–2.5 ppm).[4][10]

Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or Mass

Spectrometry (MS) is used to quantify the composition of the reaction mixture, including the

relative amounts of H0-DBT, H18-DBT, and partially hydrogenated intermediates.[11]

Hydrogen Storage and Release Workflow
The primary application of perhydro-dibenzyltoluene is in a cyclic process of hydrogenation for

hydrogen storage and dehydrogenation for hydrogen release. This workflow is central to its

function as a Liquid Organic Hydrogen Carrier.

Caption: The Liquid Organic Hydrogen Carrier (LOHC) cycle of Dibenzyltoluene.

Conclusion
Perhydro-dibenzyltoluene is a well-characterized Liquid Organic Hydrogen Carrier with a robust

set of physicochemical data supporting its application in hydrogen storage technologies. While
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specific data for the 2,3-isomer remains elusive, the properties of the isomeric mixture provide

a solid foundation for researchers and engineers working on the development of LOHC-based

systems. The experimental protocols outlined in this guide offer standardized methods for the

characterization of this and similar LOHC materials. The visualized workflow highlights the

central role of the reversible hydrogenation and dehydrogenation processes in the utility of

perhydro-dibenzyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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